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Compound of Interest

Compound Name: BI 187004

CAS No.: 1303515-32-3

Cat. No.: B8729569

Get Quote

BI 187004, also known as VTP-34072, is a small molecule inhibitor of 11β-HSD1.[1] Its

chemical and physical properties are summarized in the table below.
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Property Value Source

Chemical Formula C₂₁H₁₈N₄O [2]

Molecular Weight 342.39 g/mol [2]

CAS Number 1303515-32-3 [2]

Appearance Solid, White to off-white [2]

SMILES

N#CC1=CC2=C(C=C1)C[C@

@]3([H])

[C@]2([H])CCCN3C(C4=CC=

C5N=CNC5=C4)=O

[2]

Solubility
DMSO: 125 mg/mL (365.08

mM)
[2]

Storage

Powder: -20°C for 3 years; In

solvent: -80°C for 6 months,

-20°C for 1 month

[2]

Chemical Structure:

BI 187004 Chemical Structure

Source: MedChemExpress

Mechanism of Action
BI 187004 is a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-

HSD1).[1][2] This enzyme is responsible for the intracellular conversion of inactive cortisone to

active cortisol, a glucocorticoid.[3] By inhibiting 11β-HSD1, BI 187004 reduces the local

concentration of cortisol in tissues where the enzyme is highly expressed, such as the liver and

adipose tissue.[3] This mechanism of action has been investigated for its potential therapeutic

benefits in metabolic disorders like type 2 diabetes.[3][4]

The signaling pathway illustrating the mechanism of action of BI 187004 is depicted below.
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Target Cell (e.g., Hepatocyte, Adipocyte)

Systemic Effects

Cortisone (inactive)

11β-HSD1 Cortisol (active) Glucocorticoid
Receptor

Binds and ActivatesConversion Target Gene
Expression

Regulates

BI 187004 Inhibits

Metabolic Effects
(e.g., Gluconeogenesis)

Mechanism of Action of BI 187004.
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Pre-Treatment Phase

Treatment Phase

Data Collection Phase

Analysis Phase

Patient Recruitment
(T2DM, Overweight/Obese)

Screening & Baseline
Assessments

Randomization

Once-daily Oral Dosing
(BI 187004 or Placebo)

Safety & Tolerability
Monitoring

Pharmacokinetic Sampling
(Plasma, Urine)

Pharmacodynamic Sampling
(Urine, Adipose Tissue Biopsy)

Safety & Efficacy
Data Analysis

LC-MS/MS Bioanalysis

Pharmacokinetic
Parameter Calculation

11β-HSD1 Inhibition
Assessment

General Clinical Trial Workflow for BI 187004.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8729569?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/bi-187004.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9811530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9811530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9811530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10225457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10225457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10225457/
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/a-1932-3136.pdf
https://www.benchchem.com/product/b8729569/docs#chemical-structure-and-physicochemical-properties
https://www.benchchem.com/product/b8729569/docs#chemical-structure-and-physicochemical-properties
https://www.benchchem.com/product/b8729569/docs#chemical-structure-and-physicochemical-properties
https://www.benchchem.com/product/b8729569/docs#chemical-structure-and-physicochemical-properties
https://www.benchchem.com/product/b8729569?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8729569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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